Cas no 1093172-88-3 (2-(3-bromopropyl)-5-methylthiophene)

• Product Name: 2-(3-bromopropyl)-5-methylthiophene
• CAS No: 1093172-88-3
• MF: C₈H₁₁BrS
• MW: 219.141940355301
• CID: 6201432
• PubChem ID: 59407857
• Update Time: 2025-06-14

2-(3-bromopropyl)-5-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopropyl)-5-methylthiophene
• AKOS014971248
• SCHEMBL81532
• EN300-1893293
• VUWRXOBVHQTEPB-UHFFFAOYSA-N
• 1093172-88-3

• Inchi： 1S/C8H11BrS/c1-7-4-5-8(10-7)3-2-6-9/h4-5H,2-3,6H2,1H3
• InChI Key： VUWRXOBVHQTEPB-UHFFFAOYSA-N
• SMILES： BrCCCC1=CC=C(C)S1

Computed Properties

• Exact Mass: 217.97648g/mol
• Monoisotopic Mass: 217.97648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-(3-bromopropyl)-5-methylthiophene

Recent Advances in the Study of 2-(3-Bromopropyl)-5-methylthiophene (CAS: 1093172-88-3) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-bromopropyl)-5-methylthiophene (CAS: 1093172-88-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and organic synthesis. This research brief aims to provide a comprehensive overview of the latest studies involving this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

Recent literature indicates that 2-(3-bromopropyl)-5-methylthiophene serves as a key intermediate in the synthesis of various biologically active molecules. Its bromopropyl moiety makes it a valuable building block for cross-coupling reactions, which are pivotal in the development of novel pharmaceuticals. Studies have demonstrated its utility in the synthesis of thiophene-based derivatives, which exhibit promising antimicrobial and anticancer properties.

One of the most notable findings is the compound's role in the development of kinase inhibitors. Researchers have utilized 2-(3-bromopropyl)-5-methylthiophene to synthesize small-molecule inhibitors targeting specific kinases involved in cancer progression. Preliminary in vitro studies have shown that these inhibitors exhibit high selectivity and potency, making them potential candidates for further preclinical evaluation.

In addition to its applications in drug discovery, recent studies have explored the compound's potential in material science. The thiophene ring in 2-(3-bromopropyl)-5-methylthiophene contributes to its electronic properties, making it a candidate for use in organic semiconductors and conductive polymers. This dual applicability in both biomedical and material sciences underscores the compound's versatility.

Despite these promising developments, challenges remain in optimizing the synthetic routes for 2-(3-bromopropyl)-5-methylthiophene to improve yield and scalability. Recent advancements in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have shown potential in addressing these issues. Furthermore, ongoing research is focused on elucidating the compound's mechanism of action in biological systems to enhance its therapeutic efficacy.

In conclusion, 2-(3-bromopropyl)-5-methylthiophene (CAS: 1093172-88-3) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to material science, highlight its significance in advancing both fields. Future studies should focus on overcoming synthetic challenges and further exploring its biological activities to unlock its full potential.